Cas no 121183-84-4 (Gadolinate(3-),[[[(hexahydro-1H-1,4,7-triazonine-1,4,7-triyl)tris(methylene)]tris[phosphonato]](6-)-N,N',N'',OP,OP',OP'']-,(OC-6-22)- (9CI))

• Product Name: Gadolinate(3-),[[[(hexahydro-1H-1,4,7-triazonine-1,4,7-triyl)tris(methylene)]tris[phosphonato]](6-)-N,N',N'',OP,OP',OP'']-,(OC-6-22)- (9CI)
• CAS No: 121183-84-4
• MF: C₉H₁₈GdN₃O₉P₃
• MW: 562.425204753876
• CID: 156982
• PubChem ID: 3035915
• Update Time: 2025-04-19

Gadolinate(3-),[[[(hexahydro-1H-1,4,7-triazonine-1,4,7-triyl)tris(methylene)]tris[phosphonato]](6-)-N,N',N'',OP,OP',OP'']-,(OC-6-22)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Gadolinate(3-),[[[(hexahydro-1H-1,4,7-triazonine-1,4,7-triyl)tris(methylene)]tris[phosphonato]](6-)-N,N',N'',OP,OP',OP'']-,(OC-6-22)- (9CI)
• [4,7-bis(phosphonatomethyl)-1,4,7-triazonan-1-yl]methyl-dioxido-oxo-λ⁵-phosphane,gadolinium(3+)
• Gadolinate(3-),[[[(hexahydro-1H-1,4,7-triazonine-1,4,7-triyl)tris(methylene)]tris[phosphonato]...
• Gadolinate(3-),[[[(hexahydro-1H-1,4,7-triazonine-1,4,7-triyl)tris(methylene)]tris[phosphonato]](6-)-N,N',N'',OP,OP',OP'']-,(O
• gadolinium-1,4,7-triazacyclononane-N,N',N''-tris(methylenephosphonic acid)
• Gadolinate(3-), ((((hexahydro-1H-1,4,7-triazonine-1,4,7-triyl)tris(methylene))tris(phosphonate))(6-))-, (OC-6-22)-
• Gd-Notp
• phosphonate, [(hexahydro-1H-1,4,7-triazonine-1,4,7-triyl)tris(methylene)]tris-, gadolinium salt
• DTXSID30153174
• 121183-84-4

• Inchi： 1S/C9H24N3O9P3.Gd/c13-22(14,15)7-10-1-2-11(8-23(16,17)18)5-6-12(4-3-10)9-24(19,20)21;/h1-9H2,(H2,13,14,15)(H2,16,17,18)(H2,19,20,21);/q;+3/p-6
• InChI Key： DIQGNQVERIPIGP-UHFFFAOYSA-H
• SMILES： [Gd+3].P(CN1CCN(CP(=O)([O-])[O-])CCN(CP(=O)([O-])[O-])CC1)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 562.94970g/mol
• Monoisotopic Mass: 562.94970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 199Ų